Cas no 1178814-29-3 (1,3-Dimethyl-5-(2-methylpyrrolidin-1-yl)-1h-pyrazole-4-carbaldehyde)

• Product Name: 1,3-Dimethyl-5-(2-methylpyrrolidin-1-yl)-1h-pyrazole-4-carbaldehyde
• CAS No: 1178814-29-3
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 5741258
• PubChem ID: 60974149
• Update Time: 2025-06-11

1,3-Dimethyl-5-(2-methylpyrrolidin-1-yl)-1h-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1178814-29-3
• 1,3-DIMETHYL-5-(2-METHYLPYRROLIDIN-1-YL)-1H-PYRAZOLE-4-CARBALDEHYDE
• EN300-725543
• 1H-Pyrazole-4-carboxaldehyde, 1,3-dimethyl-5-(2-methyl-1-pyrrolidinyl)-
• 1,3-Dimethyl-5-(2-methylpyrrolidin-1-yl)-1h-pyrazole-4-carbaldehyde

• Inchi： 1S/C11H17N3O/c1-8-5-4-6-14(8)11-10(7-15)9(2)12-13(11)3/h7-8H,4-6H2,1-3H3
• InChI Key： BIPQFWHMNLYKTC-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=NN(C)C=1N1CCCC1C

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 369.5±42.0 °C(Predicted)
• pka: 3.66±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1,3-Dimethyl-5-(2-methylpyrrolidin-1-yl)-1h-pyrazole-4-carbaldehyde

Comprehensive Overview of 1,3-Dimethyl-5-(2-methylpyrrolidin-1-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 1178814-29-3)

1,3-Dimethyl-5-(2-methylpyrrolidin-1-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 1178814-29-3) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, featuring a pyrrolidine ring and an aldehyde functional group, which makes it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to bioactive molecules.

The compound’s CAS number 1178814-29-3 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its systematic name, 1,3-Dimethyl-5-(2-methylpyrrolidin-1-yl)-1H-pyrazole-4-carbaldehyde, reflects its precise chemical composition, which is essential for reproducibility in scientific studies. The presence of both pyrazole and pyrrolidine moieties suggests potential interactions with biological targets, such as enzymes or receptors, making it a candidate for further pharmacological evaluation.

In recent years, the demand for heterocyclic compounds like this one has surged due to their versatility in medicinal chemistry. For instance, pyrazole-based molecules are frequently explored for their anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a 2-methylpyrrolidine group in this compound may enhance its bioavailability or binding affinity, a topic of keen interest in drug design. These attributes align with current trends in precision medicine and targeted therapy, where researchers seek molecules with high specificity and minimal side effects.

From a synthetic perspective, 1,3-Dimethyl-5-(2-methylpyrrolidin-1-yl)-1H-pyrazole-4-carbaldehyde can be synthesized via multi-step organic reactions, including condensation and cyclization processes. Its aldehyde group offers a reactive site for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This adaptability is crucial in high-throughput screening campaigns, where diverse chemical scaffolds are tested for biological activity.

The compound’s relevance extends to agrochemical research, where pyrazole derivatives are investigated for their herbicidal or insecticidal properties. With growing global emphasis on sustainable agriculture, such compounds could contribute to the development of eco-friendly pest control solutions. Additionally, its stability under various conditions makes it a practical candidate for formulation studies.

In the context of green chemistry, researchers are exploring eco-friendly synthetic routes for 1,3-Dimethyl-5-(2-methylpyrrolidin-1-yl)-1H-pyrazole-4-carbaldehyde, such as catalytic methods or solvent-free reactions. This aligns with the broader scientific community’s focus on reducing environmental impact while maintaining efficiency. The compound’s potential as a building block for more complex molecules further underscores its importance in modern synthetic strategies.

For those searching about CAS 1178814-29-3 or its applications, common queries include its solubility, spectroscopic data (e.g., NMR, IR), and commercial availability. Addressing these, the compound is typically soluble in organic solvents like DMSO or methanol, and its characterization data are well-documented in scientific literature. Suppliers often list it under its IUPAC name or CAS number, catering to researchers needing high-purity samples.

In summary, 1,3-Dimethyl-5-(2-methylpyrrolidin-1-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 1178814-29-3) represents a promising scaffold in both pharmaceutical and agrochemical fields. Its structural features and reactivity profile position it as a valuable tool for innovation in drug discovery and material science. As research progresses, this compound may unlock new avenues for addressing unmet medical or agricultural challenges.